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Compound of Interest

Compound Name: Octanal-d4

Cat. No.: B12371371 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

Octanal-d4. The procedures outlined are designed for researchers, scientists, and drug

development professionals to ensure safe laboratory operations.

Note: The safety profile of Octanal-d4 is considered analogous to its non-deuterated

counterpart, Octanal. The following recommendations are based on the known hazards of

Octanal.

Octanal is a flammable liquid and vapor that can cause serious eye and skin irritation.[1][2][3] It

is also toxic to aquatic life with long-lasting effects.[1][2][4] Adherence to proper safety

protocols is mandatory to minimize exposure risks and ensure a safe working environment.

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is critical. The following table summarizes the required

equipment for handling Octanal-d4.
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Protection Area Required PPE Specification & Rationale

Eye & Face Chemical Safety Goggles

Must be worn at all times to

protect from splashes.[5]

Regular eyeglasses are not a

substitute.[5]

Face Shield

Recommended when there is

a significant risk of splashing

(e.g., transferring large

quantities).[5]

Skin & Body Chemical-Resistant Lab Coat

Should be fully buttoned to

protect against spills and

splashes.[5]

Protective Clothing

Wear appropriate clothing that

covers exposed skin. Do not

allow clothing wet with the

material to stay in contact with

skin.[4]

Hands Chemical-Resistant Gloves

Wear appropriate protective

gloves (e.g., Nitrile rubber for

incidental contact) to prevent

skin exposure.[1][5] Always

check gloves for damage

before use and dispose of

them properly after handling.

[5]

Respiratory
Not required with adequate

ventilation

Work should be conducted in a

certified chemical fume hood to

avoid inhalation.[1]

Air-Purifying Respirator

If ventilation is inadequate or

for spill response, use a

NIOSH-approved respirator

with organic vapor cartridges.

[1]
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Operational and Disposal Plan
Follow these procedural steps for the safe handling, storage, and disposal of Octanal-d4.

Engineering Controls & Preparation
Ventilation: Always handle Octanal-d4 inside a properly functioning chemical fume hood.

Use explosion-proof electrical and ventilation equipment.[1][3][6]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[1]

Ignition Sources: Remove all sources of ignition, such as open flames, hot surfaces, and

sparks, from the handling area.[1] Use non-sparking tools.[1][3]

Grounding: Ground and bond containers and receiving equipment during transfers to prevent

static discharge.[1][3][6]

Safe Handling Protocol
Review Safety Data Sheet (SDS): Before beginning work, thoroughly review the SDS for

Octanal.

Don PPE: Put on all required PPE as specified in the table above.

Chemical Transfer: When transferring the chemical, do so carefully to minimize splashing or

the generation of vapors.

Avoid Incompatibles: Keep Octanal-d4 away from strong oxidizing agents, strong bases,

and strong reducing agents.[1][7]

Storage Plan
Location: Store the chemical in a designated flammables area that is cool, dry, and well-

ventilated.[1]

Container: Keep the container tightly closed to prevent leakage and evaporation.[3]
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Temperature: It is recommended to keep the product refrigerated to maintain quality.[1] Store

below +30°C.[7]

Disposal Plan
Waste Characterization: This material and its container must be disposed of as hazardous

waste.[4]

Container Management: Do not mix with other waste. Leave the chemical in its original

container if possible. Uncleaned empty containers may contain explosive vapors and should

be handled as if they were full.[4]

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations.[4] Consult your institution's Environmental Health & Safety

(EHS) department for specific guidance.

Environmental Protection: Avoid release to the environment. Do not flush into surface water

or sewer systems.[1][4]

Quantitative Data Summary
The following table provides key physical, chemical, and toxicological data for Octanal.
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Property Value Reference

Molecular Formula C₈H₁₆O [7][8]

Molecular Weight 128.21 g/mol [6][8]

Appearance
Colorless liquid with a fruity

odor
[8]

Flash Point 51 - 52 °C (124 - 125 °F) [6][9][10]

Boiling Point 171 °C [7][10]

Melting Point 12 - 15 °C [7][10]

Auto-ignition Temp. 210 °C [6]

Density 0.821 g/cm³ [6][10]

LD₅₀ (Oral, Rat) 5630 mg/kg [4]

LD₅₀ (Dermal, Rabbit) 6350 mg/kg [4]

Emergency First-Aid Procedures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[1][2]

Skin Contact: Take off immediately all contaminated clothing. Wash off with plenty of water

and soap for at least 15 minutes. If skin irritation occurs, get medical advice.[1][2][3]

Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1][2]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting due to the risk of aspiration into the lungs.[1][4] Call a physician or poison control

center immediately.
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Workflow for Safe Handling of Octanal-d4

Phase 1: Preparation

Phase 2: Execution

Phase 3: Post-Handling

Review SDS & SOP

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Handle Octanal-d4
(Ground container, use non-sparking tools)

Decontaminate Work Area & Equipment

Store Chemical Properly

If not all used In case of spill,
follow emergency protocol

Segregate Hazardous Waste

Doff PPE Correctly Dispose of Waste via EHS

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for handling Octanal-d4 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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